Cas no 37810-29-0 (4-Cyano-2-methylbutanoic acid)
4-Cyano-2-methylbutanoic acid structure
Product Name:4-Cyano-2-methylbutanoic acid
CAS No:37810-29-0
MF:C6H9NO2
MW:127.141161680222
CID:2824734
Update Time:2023-08-07
4-Cyano-2-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-Cyano-2-methylbutanoic acid
- 2-methyl-4-cyanobutyric acid
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- Inchi: 1S/C6H9NO2/c1-5(6(8)9)3-2-4-7/h5H,2-3H2,1H3,(H,8,9)
- InChI Key: REJFSMLCTZUOJC-UHFFFAOYSA-N
- SMILES: OC(C(C)CCC#N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 144
- XLogP3: 0.3
- Topological Polar Surface Area: 61.1
4-Cyano-2-methylbutanoic acid Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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